Cas no 13602-12-5 (Isonicotinic Acid 1-Oxide)

• Product Name: Isonicotinic Acid 1-Oxide
• CAS No: 13602-12-5
• MF: C₆H₅NO₃
• MW: 139.108801603317
• MDL: MFCD00006209
• CID: 49362
• PubChem ID: 26130
• Update Time: 2025-08-05

Isonicotinic Acid 1-Oxide Chemical and Physical Properties

Names and Identifiers

• Isonicotinic acid N-oxide
• pyridin-N-oxide-4-carboxylic acid
• isonicotinic-N-oxide acid
• Pyridine-4-carboxylic acid N-oxide
• Isonicotinic acid-N-oxide
• Isonicotinic acid 1-oxide
• 1-oxidopyridin-1-ium-4-carboxylic acid
• 4-Carboxypyridine 1-oxide
• RARECHEM AL BO 1255
• Topiroxostat impurity C
• 4-Carboxypyridine N-oxide
• 4-Pyridinecarboxylic acid oxide
• Isonicotinic acid N-oxide,99%
• Isonicotinic acid N-oxide 99%
• pyridine-4-carboxylic acid 1-oxide
• 4-Pyridinecarboxylic acid 1-oxide
• 4-Pyridinecarboxylic acid, 1-oxide
• 4-carboxypyridin-1-ium-1-olate
• C6H5NO3
• 1-hydroxypyridine-4-carboxylic acid
• NCIOpen2_000126
• QCWTWMJ
• J-800111
• SY112139
• DTXSID6065557
• MFCD00006209
• J-514870
• Z104478980
• A807015
• pyridine-4-carboxylic acid-N-oxide
• STR06379
• I0500
• CHEBI:169994
• SCHEMBL1270758
• F8881-3256
• BCP10688
• 4-Carboxypyridine1-oxide
• Isonicotinic acid N-oxide, 99%
• 13602-12-5
• NS00015044
• J-640413
• AC9176
• AKOS000120190
• AMY3529
• EINECS 237-086-6
• EN300-20580
• NSC-63044
• 4-pyridinecarboxylic acid-1-oxide
• J-640109
• QCWTWMJMLSKQCJ-UHFFFAOYSA-N
• NSC63044
• NSC 63044
• 4-Pyridinecarboxylic acid N-oxide
• STL002622
• pyridine, 1-oxide, 4-carboxy-
• DB-042327
• Isonicotinic Acid 1-Oxide

• MDL： MFCD00006209
• Inchi： 1S/C6H5NO3/c8-6(9)5-1-3-7(10)4-2-5/h1-4H,(H,8,9)
• InChI Key： QCWTWMJMLSKQCJ-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC(C(=O)O)=CC=1
• BRN： 119571

Computed Properties

• Exact Mass: 139.02700
• Monoisotopic Mass: 139.026943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 62.8

Experimental Properties

• Color/Form: With white powder
• Density: 1.4429 (rough estimate)
• Melting Point: 270-271 °C (lit.)
• Boiling Point: 255.04°C (rough estimate)
• Flash Point: 237.4°C
• Refractive Index: 1.5423 (estimate)
• PSA: 62.76000
• LogP: 0.81330
• Solubility: Not determined

Isonicotinic Acid 1-Oxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids